4-chlorophenyl 4-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzoate

• IUPAC Name: (4-chlorophenyl) 4-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)benzoate
• InChI: InChI=1S/C22H16ClNO4/c23-15-5-9-17(10-6-15)28-22(27)12-3-7-16(8-4-12)24-20(25)18-13-1-2-14(11-13)19(18)21(24)26/h1-10,13-14,18-19H,11H2
• InChI Key: JPKVJNSOXIOVQU-UHFFFAOYSA-N
• Canonical SMILES: C1C2C=CC1C3C2C(=O)N(C3=O)C4=CC=C(C=C4)C(=O)OC5=CC=C(C=C5)Cl
• Molecular Formula: C22H16ClNO4
• Molecular Weight: 393.8 g/mol

Description

4-chlorophenyl 4-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzoate is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have a unique mechanism of action and biochemical and physiological effects that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 4-chlorophenyl 4-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzoate involves the inhibition of voltage-gated sodium channels and the modulation of calcium-dependent potassium channels. This results in the inhibition of neuronal excitability and the modulation of neurotransmitter release.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects, including the modulation of synaptic plasticity, the inhibition of glutamate release, and the reduction of oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chlorophenyl 4-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzoate in lab experiments is its unique mechanism of action, which makes it a promising candidate for further investigation. However, one limitation of this compound is its relatively low solubility, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of future directions for research on 4-chlorophenyl 4-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzoate. One potential area of investigation is its potential as a therapeutic agent for neurological disorders such as epilepsy and Alzheimer's disease. Another area of research could focus on the development of more soluble analogs of this compound for use in experimental settings. Additionally, further studies could investigate the potential of this compound as a tool for studying the mechanisms of neuronal excitability and neurotransmitter release.

Scientific Research Applications

4-chlorophenyl 4-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzoate has been investigated for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been found to have a unique mechanism of action that involves the modulation of neurotransmitter release and the inhibition of neuronal excitability.